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Introduction
Acibenzolar-S-Methyl (ASM), also known as BTH, is a synthetic and functional analog of the

plant defense hormone salicylic acid (SA)[1][2][3]. It is not a conventional fungicide with direct

antimicrobial properties but rather a plant activator[4][5][6]. ASM functions by inducing

Systemic Acquired Resistance (SAR), a plant's innate defense mechanism, which provides

broad-spectrum protection against a variety of fungal, bacterial, and viral pathogens[1][7]. Upon

application, ASM is absorbed and triggers the expression of pathogenesis-related (PR) genes,

preparing the plant to resist future infections[1][8]. Its unique mode of action makes it a

valuable tool for research in plant pathology, immunology, and studies on abiotic stress

resistance[9].

Accurate and consistent preparation of stock solutions is critical for obtaining reproducible

results in in vitro assays. This document provides a detailed protocol for the preparation,

storage, and handling of Acibenzolar-S-Methyl stock solutions.
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Physicochemical Properties of Acibenzolar-S-
Methyl
A summary of the key physicochemical properties of Acibenzolar-S-Methyl is presented

below. These properties are essential for determining the appropriate solvent and storage

conditions.

Property Value Reference

IUPAC Name

S-Methyl 1,2,3-

benzothiadiazole-7-

carbothioate

[4]

CAS Number 135158-54-2 [4]

Molecular Formula C₈H₆N₂OS₂ [4][10]

Molar Mass 210.28 g/mol [10]

Appearance
White to beige crystalline

powder
[4]

Melting Point 132.9 - 135 °C [4][7][10]

Solubility Data
Acibenzolar-S-Methyl exhibits poor solubility in water, necessitating the use of organic

solvents for preparing stock solutions. Acetonitrile is a commonly recommended solvent for

creating analytical standards[11].
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Solvent Solubility (at 25 °C) Reference

Water 7.7 mg/L [4][7][10]

Dichloromethane 160 g/L [6][10]

Toluene 36 g/L [6][10]

Acetone 28 g/L [6][10]

Ethyl Acetate 25 g/L [6][10]

n-Octanol 5.4 g/L [6][10]

Methanol 4.2 g/L [6][10]

n-Hexane 1.3 g/L [6][10]

Dimethylformamide (DMF) 1 mg/mL [12]

Ethanol Slightly Soluble [12]

Acetonitrile
Used for preparing 50-200

µg/mL stock solutions
[11]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mg/mL primary stock solution of Acibenzolar-
S-Methyl in acetonitrile, which can then be used for serial dilutions.

Materials and Equipment
Acibenzolar-S-Methyl (analytical standard, purity ≥98%)

Acetonitrile (HPLC grade or higher)

Analytical balance (readable to 0.01 mg)

Class "A" amber volumetric flasks (e.g., 10 mL)

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Cryogenic vials or amber glass vials with PTFE-lined caps for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Acibenzolar-S-Methyl stock solutions.
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Step-by-Step Procedure
Calculate Required Mass: To prepare a 10 mg/mL stock solution in a 10 mL volumetric flask,

you will need 100 mg of Acibenzolar-S-Methyl.

Note: The amount weighed should be corrected for the purity of the analytical standard.

For example, for a standard with 98% purity, weigh 100 mg / 0.98 = 102.04 mg.

Weighing: Using an analytical balance, accurately weigh the calculated mass of

Acibenzolar-S-Methyl powder onto weighing paper.

Transfer: Carefully transfer the weighed powder into a 10 mL Class "A" amber volumetric

flask. Ensure all powder is transferred.

Initial Solubilization: Add approximately 5 mL of acetonitrile to the volumetric flask.

Dissolution: Cap the flask and vortex gently until the Acibenzolar-S-Methyl is completely

dissolved. A brief sonication in a water bath can aid dissolution if necessary.

Final Volume: Once dissolved, add acetonitrile to the flask until the bottom of the meniscus

reaches the 10 mL calibration mark.

Homogenization: Cap the flask securely and invert it 10-15 times to ensure the solution is

homogeneous.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in amber glass or cryogenic

vials to avoid repeated freeze-thaw cycles.

Store the aliquots in the dark at -20°C or below. An EPA method notes that stock solutions

in methanol can be stored in the dark at –24°C[13].

Properly label each vial with the compound name, concentration, solvent, and preparation

date.

Preparation of Working Solutions
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Prepare fresh working solutions for each experiment by performing serial dilutions of the stock

solution in the appropriate cell culture medium or assay buffer.

Important: Due to the low aqueous solubility of ASM, ensure the final concentration of the

organic solvent (e.g., acetonitrile) in the assay medium is low (typically <0.1%) to avoid

solvent-induced cytotoxicity or artifacts. Run a solvent control in all experiments.

Safety Precautions
Acibenzolar-S-Methyl is classified as a hazardous substance. Handle with appropriate care

in a well-ventilated area or chemical fume hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information

before use.

Mechanism of Action: Systemic Acquired
Resistance (SAR)
Acibenzolar-S-Methyl acts as a plant activator by mimicking salicylic acid and triggering the

SAR signaling pathway. This leads to the systemic expression of defense-related genes,

priming the plant for a more rapid and robust defense response upon pathogen attack.
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Caption: Simplified signaling pathway of ASM-induced SAR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

